Cas no 145912-93-2 (4-(pyridin-3-yl)butanal)

• Product Name: 4-(pyridin-3-yl)butanal
• CAS No: 145912-93-2
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 101408
• PubChem ID: 11019026
• Update Time: 2025-05-22

4-(pyridin-3-yl)butanal Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinebutanal
• 4-(3-Pyridyl)-1-butyraldehyde
• 4-PYRIDIN-3-YLBUTANAL
• 4-(3-PYRIDINYL)BUTYRALDEHYDE
• 3-Pyridinebutanal(9CI)
• 4-(pyridin-3-yl)butanal
• AKOS006330397
• 145912-93-2
• 4-(3-pyridyl)-butanal
• P16929
• LGCBVEQNSDSLIH-UHFFFAOYSA-N
• 4-pyridin-3-yl-butyraldehyde
• TETRAETHYLAMMONIUMNITRATE
• 4-(pyridin-3-yl)butyraldehyde
• MFCD09038094
• 4-pyridin-3-yl butyraldehyde
• SCHEMBL702110
• 6TE20CB8MW
• EN300-1865932
• UNII-6TE20CB8MW
• DTXSID00452025

• MDL： MFCD09038094
• Inchi： 1S/C9H11NO/c11-7-2-1-4-9-5-3-6-10-8-9/h3,5-8H,1-2,4H2
• InChI Key： LGCBVEQNSDSLIH-UHFFFAOYSA-N
• SMILES： O=CCCCC1C=NC=CC=1

Computed Properties

• Exact Mass: 149.08400
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96000
• LogP: 1.60320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-(pyridin-3-yl)butanal

Comprehensive Overview of 4-(Pyridin-3-yl)butanal (CAS No. 145912-93-2): Properties, Applications, and Research Insights

4-(Pyridin-3-yl)butanal (CAS No. 145912-93-2) is a versatile organic compound featuring a pyridine ring linked to a butanal moiety. This structure endows it with unique chemical properties, making it valuable in pharmaceutical synthesis, material science, and agrochemical research. With the growing interest in heterocyclic compounds and aldehyde derivatives, this molecule has gained attention for its potential in drug discovery and functional material design.

The compound’s molecular formula (C₉H₁₁NO) and structural features contribute to its reactivity, particularly in nucleophilic addition reactions and reductive amination. Researchers often explore its role as a building block for biologically active molecules, leveraging its pyridine core for hydrogen bonding and metal coordination. Recent studies highlight its utility in designing kinase inhibitors and antimicrobial agents, aligning with trends in precision medicine and antibiotic resistance solutions.

In material science, 4-(Pyridin-3-yl)butanal serves as a precursor for ligand synthesis in catalysis and coordination polymers. Its aldehyde group enables covalent bonding with amines or hydrazines, facilitating the creation of Schiff bases—a hotspot in supramolecular chemistry. These applications resonate with the surge in demand for sustainable catalysts and smart materials, addressing global challenges like green energy and carbon capture.

From an analytical perspective, CAS No. 145912-93-2 is characterized by techniques such as NMR spectroscopy, mass spectrometry, and HPLC. Purity standards (>98%) are critical for its use in high-throughput screening and combinatorial chemistry, reflecting the pharmaceutical industry’s emphasis on quality control. FAQs like "How to synthesize 4-(Pyridin-3-yl)butanal?" or "What are the safety precautions for handling aldehydes?" are common among researchers, underscoring the need for detailed protocols and SDS documentation.

Environmental and regulatory aspects of 4-(Pyridin-3-yl)butanal are also pivotal. While not classified as hazardous, its biodegradability and eco-toxicity profile are under scrutiny, coinciding with the rise of green chemistry principles. Innovations in solvent-free synthesis and catalytic oxidation methods further enhance its appeal for sustainable manufacturing.

In summary, 4-(Pyridin-3-yl)butanal (CAS No. 145912-93-2) bridges multiple disciplines, from medicinal chemistry to advanced materials. Its adaptability to click chemistry and bioorthogonal reactions positions it at the forefront of interdisciplinary research, answering pressing questions in drug development and nanotechnology. As industries prioritize molecular diversity and efficiency, this compound’s relevance is set to expand.